Cas no 55852-04-5 (2-Pentanone, 4-fluoro-4-methyl- (9CI))

2-Pentanone, 4-fluoro-4-methyl- (9CI) structure
55852-04-5 structure
Product Name:2-Pentanone, 4-fluoro-4-methyl- (9CI)
CAS No:55852-04-5
MF:C6H11FO
MW:118.149345636368
CID:1019454
PubChem ID:11819075
Update Time:2025-04-20

2-Pentanone, 4-fluoro-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 4-fluoro-4-methyl- (9CI)
    • 2-PENTANONE, 4-FLUORO-4-METHYL-
    • 55852-04-5
    • DB-270671
    • 2-Pentanone,4-fluoro-4-methyl-(9ci)
    • SCHEMBL11289793
    • Inchi: 1S/C6H11FO/c1-5(8)4-6(2,3)7/h4H2,1-3H3
    • InChI Key: AZTRNPNDARHJQO-UHFFFAOYSA-N
    • SMILES: FC(C)(C)CC(C)=O

Computed Properties

  • Exact Mass: 118.079393132g/mol
  • Monoisotopic Mass: 118.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 96.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 17.1Ų
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